Comment on “Powering sustainable development within planetary boundaries” by I. M. Algunaibet, C. Pozo, A. Galán-Martín, M. A. J. Huijbregts, N. Mac Dowell and G. Guillén-Gosálbez, Energy Environ. Sci., 2019, 12, 1890
Energy & Environmental Science Pub Date: 2019-12-12 DOI: 10.1039/C9EE01176E
Abstract
Algunaibet et al. (2019) reported an important and novel study linking planetary boundaries to individual sectors—in their case, electricity generation in the US—and explored designs that could keep the sector operating within a safe space. In determining the total emissions associated with electricity generation in the US, the authors multiplied electricity's life cycle emission intensities by the total generation. This method, however, commits an accounting error that can lead to overestimation. First, I use an example to illustrate, theoretically and conceptually, why it is incorrect to multiply the total output of an intermediate product, by its life cycle emission intensities. Then, I show that this overestimation error in the specific case of US electricity sector can range from 5% to 200% across different environmental impacts, using the environmentally extended input-output model of the US (USEEIO). Given the novelty and importance of their work, I encourage Algunaibet et al. to revisit their analysis using correct accounting methods.

Recommended Literature
- [1] Carbon dioxide capture in amorphous porous organic polymers
- [2] Cadmium metavanadate mixed oxide nanorods for the chemiresistive detection of methane molecules†
- [3] Bridge dominated oxidation of a diruthenium 1,3-divinylphenylene complex†‡
- [4] Carbon dots with tunable dual emissions: from the mechanism to the specific imaging of endoplasmic reticulum polarity†
- [5] Carbon emissions from a temperate coastal peatland wildfire: contributions from natural plant communities and organic soils
- [6] Borazine-based inorganic–organic hybrid cyclomatrix microspheres by silicon/boron exchange precipitation polycondensation†
- [7] Attenuating a metal–oxygen bond of a double perovskite oxide via anion doping to enhance its catalytic activity for the oxygen reduction reaction†
- [8] Bromination and increasing the molecular conjugation length of the non-fullerene small-molecule acceptor based on benzotriazole for efficient organic photovoltaics†
- [9] C8–H bond activation vs. C2–H bond activation: from naphthyl amines to lactams†
- [10] Cell membrane permeable fluorescent perylene bisimide derivatives for cell lysosome imaging†

Journal Name:Energy & Environmental Science
research_products
-
CAS no.: 1245645-65-1
-
CAS no.: 2227246-92-4